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Compound of Interest

Compound Name: Sodium pentachlorophenate

Cat. No.: B094111

In-Depth Technical Guide: Physical Properties of
Sodium Pentachlorophenate

This technical guide provides a comprehensive overview of the key physical properties of
sodium pentachlorophenate, with a specific focus on its melting point and appearance. The
information is intended for researchers, scientists, and professionals in drug development who
require precise and reliable data for their work.

Core Physical Characteristics

Sodium pentachlorophenate is an organochlorine compound widely used as a fungicide,
herbicide, and disinfectant.[1][2] A thorough understanding of its physical properties is crucial
for its safe handling, formulation, and environmental assessment.

Data Summary

The following table summarizes the primary physical properties of sodium
pentachlorophenate based on available data.
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Property Value Source(s)

Appearance White or tan, powdered solid. [1112]

White or tan flakes or powder 3]
with a characteristic odor.

Off-white to pale purple solid. [41[5]

Buff-colored crystalline
[61[71[8]

solid/powder.

Melting Point >300°C [4][5]
300°C [7]
Not less than 300°C [8]

Experimental Protocols

While specific experimental documentation for sodium pentachlorophenate is not readily
available in the public domain, standard methodologies for determining the melting point and
appearance of crystalline solids are well-established.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity.[5][9] The capillary
method is a widely accepted technique for this determination.[9]

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry sample of sodium
pentachlorophenate is packed into a thin-walled capillary tube, sealed at one end.[9] The
packing should be compact to ensure even heat distribution.

e Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used.[9]
These devices provide controlled heating of the sample.

o Heating: The capillary tube is placed in the heating block of the apparatus. The temperature
is raised at a steady and slow rate, typically 1-2°C per minute, as it approaches the expected

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1712.pdf
https://www.oxfordlabchem.com/msds/(S-08227)%20SODIUM%20PENTA%20CHLORO%20PHENATE.pdf
https://www.echemi.com/sds/sodiumpentachlorophenolate-pid_Seven4614.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-SODIUM-PENTACHLOROPHENATE-CASNO-131-52-05963-EN.aspx
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.cdhfinechemical.com/images/product/msds/101_105079312_SodiumPentachlorophenate-CASNO-131-52-2-MSDS.pdf
https://m.youtube.com/watch?v=iinr4-0C0Yc
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-SODIUM-PENTACHLOROPHENATE-CASNO-131-52-05963-EN.aspx
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://m.youtube.com/watch?v=iinr4-0C0Yc
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.benchchem.com/product/b094111?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b094111?utm_src=pdf-body
https://www.benchchem.com/product/b094111?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

melting point.[7][9]

Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire solid has turned into a clear liquid is the end of the melting
range.[9] For a pure substance, this range is typically narrow (0.5-1.0°C).[5][9]

Assessment of Physical Appearance

The physical appearance of a chemical substance is determined through visual inspection and

comparison with established standards.

Methodology:

Sample Preparation: A representative sample of sodium pentachlorophenate is placed on
a clean, white, non-reactive surface, such as a watch glass.

lllumination: The sample is observed under controlled, neutral lighting conditions to avoid
color distortion.

Visual Inspection: The color, state (e.g., crystalline, powder, flakes), and any characteristic
odor are noted.[3]

Microscopy: For a more detailed analysis of the crystalline structure and morphology,
techniques like light microscopy or scanning electron microscopy (SEM) can be employed.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the determination and verification

of the physical properties of a chemical compound like sodium pentachlorophenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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